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Compound of Interest

Compound Name: PF-06446846 hydrochloride

Cat. No.: B15615834 Get Quote

Technical Support Center: PF-06446846
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the long-term storage, handling, and

troubleshooting of PF-06446846 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for PF-06446846 hydrochloride
solid powder?

For long-term storage, PF-06446846 hydrochloride solid powder should be stored at -20°C in

a dry and dark environment.[1][2][3] Following these conditions can ensure stability for at least

two to three years.[1][3] For short-term storage, such as a few days to weeks, the compound

can be kept at 0-4°C.[2]

Q2: How should I store stock solutions of PF-06446846 hydrochloride?

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C

or -20°C.[1][4] At -80°C, the stock solution is stable for up to one year, while at -20°C, it is

stable for up to one month.[1] Some suppliers indicate stability for up to two years at -80°C and

one year at -20°C when sealed and protected from moisture.[4]
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Q3: What solvents are recommended for preparing stock solutions?

PF-06446846 hydrochloride is soluble in DMSO.[1][2] It is important to use fresh, moisture-

free DMSO, as its hygroscopic nature can reduce the compound's solubility.[1][5] The

compound is also slightly soluble in a 1:1 solution of acetonitrile and water.[6]

Q4: Is PF-06446846 hydrochloride sensitive to light?

While specific photostability data is not provided, it is recommended to store the compound in a

dark place to minimize potential degradation.[2]

Q5: What is the mechanism of action of PF-06446846 hydrochloride?

PF-06446846 hydrochloride is an orally active and highly selective inhibitor of the translation

of Proprotein convertase subtilisin/kexin type 9 (PCSK9).[2][4][7] It functions by inducing the

ribosome to stall during the synthesis of the PCSK9 protein, leading to reduced levels of

circulating PCSK9.[2][4] This, in turn, prevents the degradation of low-density lipoprotein

receptors (LDLR), leading to increased clearance of LDL cholesterol from the bloodstream.

Storage Condition Summary
Form

Storage
Temperature

Duration Additional Notes

Solid Powder -20°C ≥ 2 to 3 years
Store in a dry and

dark place.[1][2][3]

0 - 4°C Days to weeks
For short-term

storage.[2]

Stock Solution -80°C Up to 2 years
Aliquot to avoid

freeze-thaw cycles.[4]

-20°C Up to 1 year
Aliquot to avoid

freeze-thaw cycles.[4]
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Issue Possible Cause Recommended Solution

Reduced compound efficacy or

activity

Improper storage conditions

leading to degradation.

Ensure the compound is

stored at the recommended

temperature and protected

from light and moisture.[2] For

stock solutions, use aliquots to

avoid repeated freeze-thaw

cycles.[1]

Multiple freeze-thaw cycles of

the stock solution.

Prepare single-use aliquots of

the stock solution to maintain

its integrity.

Difficulty dissolving the

compound
Use of old or wet DMSO.

Use fresh, anhydrous DMSO

for preparing stock solutions.

[1][5]

Incorrect solvent.

Confirm the solubility of PF-

06446846 hydrochloride in the

chosen solvent. DMSO is the

most commonly recommended

solvent.[1][2]

Inconsistent experimental

results

Inaccurate concentration of the

stock solution due to improper

dissolution.

Ensure the compound is fully

dissolved before use. Gentle

warming or sonication may aid

dissolution in some cases.

Degradation of the compound

in the experimental medium.

Prepare fresh dilutions from

the stock solution for each

experiment. Assess the

stability of the compound in

your specific cell culture media

or buffer system over the time

course of your experiment.
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Protocol for Preparation of Stock Solution
Aseptic Handling: Work in a sterile environment (e.g., a laminar flow hood) to prevent

contamination, especially for cell-based assays.

Weighing: Accurately weigh the desired amount of PF-06446846 hydrochloride powder.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the

desired stock concentration (e.g., 10 mM).

Dissolution: Vortex or gently swirl the vial until the compound is completely dissolved.

Sonication can be used if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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